![molecular formula C16H8F6N2O B6177264 7-(trifluoromethyl)-2-[3-(trifluoromethyl)phenyl]-3,4-dihydroquinazolin-4-one CAS No. 2551116-20-0](/img/no-structure.png)
7-(trifluoromethyl)-2-[3-(trifluoromethyl)phenyl]-3,4-dihydroquinazolin-4-one
Overview
Description
7-(trifluoromethyl)-2-[3-(trifluoromethyl)phenyl]-3,4-dihydroquinazolin-4-one is a useful research compound. Its molecular formula is C16H8F6N2O and its molecular weight is 358.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-(trifluoromethyl)-2-[3-(trifluoromethyl)phenyl]-3,4-dihydroquinazolin-4-one involves the condensation of 3-(trifluoromethyl)aniline with ethyl acetoacetate, followed by cyclization and subsequent reaction with trifluoroacetic anhydride to form the final product.", "Starting Materials": [ "3-(trifluoromethyl)aniline", "ethyl acetoacetate", "sodium ethoxide", "trifluoroacetic anhydride", "acetic anhydride", "sodium acetate", "sulfuric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Dissolve 3-(trifluoromethyl)aniline in ethanol and add sodium ethoxide. Heat the mixture to reflux for 1 hour.", "Step 2: Add ethyl acetoacetate to the reaction mixture and continue heating to reflux for an additional 2 hours.", "Step 3: Cool the reaction mixture and add dilute sulfuric acid to acidify the solution. Extract the product with ethyl acetate.", "Step 4: Cyclize the product by refluxing with acetic anhydride and sodium acetate in acetic acid for 2 hours.", "Step 5: Add water to the reaction mixture and extract the product with ethyl acetate.", "Step 6: React the product with trifluoroacetic anhydride in the presence of sulfuric acid and sodium hydroxide. Heat the mixture to reflux for 2 hours.", "Step 7: Cool the reaction mixture and extract the product with ethyl acetate. Purify the product by recrystallization from ethanol." ] } | |
CAS No. |
2551116-20-0 |
Molecular Formula |
C16H8F6N2O |
Molecular Weight |
358.2 |
Purity |
95 |
Origin of Product |
United States |
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